Cas no 121756-92-1 (1,5,2,4-Ethanediylidenecyclopenta[cd]pentalene,decahydro-2,4a,6b-trinitro- (9CI))

• Product Name: 1,5,2,4-Ethanediylidenecyclopenta[cd]pentalene,decahydro-2,4a,6b-trinitro- (9CI)
• CAS No: 121756-92-1
• MF: C₁₂H₁₁N₃O₆
• MW: 293.232242822647
• CID: 208245
• PubChem ID: 364427
• Update Time: 2025-04-19

1,5,2,4-Ethanediylidenecyclopenta[cd]pentalene,decahydro-2,4a,6b-trinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5,2,4-Ethanediylidenecyclopenta[cd]pentalene,decahydro-2,4a,6b-trinitro- (9CI)
• 1,5,9-Trinitrobishomopentaprismane
• 1,5,2,4-Ethanediylidenecyclopenta(cd)pentalene, decahydro-2,4a,6b-trinitro-, (+-)-
• 1,5,9-Tnbhp
• 2,3,7-trinitrohexacyclo[5.4.1.0~2,6~.0~3,10~.0~4,8~.0~9,12~]dodecane (non-preferred name)
• NSC630687
• 2,3,7-Trinitrohexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecane
• CHEMBL1988888
• NCI60_009988
• 2,3,7-Trinitrohexacyclo[5.4.1.0~2,6~.0~3,10~.0~4,8~.0~9,12~]dodecane
• 121756-92-1
• NSC-630687
• trinitro[?]

• Inchi： 1S/C12H11N3O6/c16-13(17)10-6-2-5-9(10)7-3-1-4(8(7)10)12(6,15(20)21)11(3,5)14(18)19/h3-9H,1-2H2
• InChI Key： RXCMFTUHBJCCIY-UHFFFAOYSA-N
• SMILES： [O-][N+](C12C3CC4C5(C6CC(C53[N+](=O)[O-])C1C6C24)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 293.06483
• Monoisotopic Mass: 293.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.88
• Boiling Point: 503.8°Cat760mmHg
• Flash Point: 265.4°C
• Refractive Index: 1.747
• PSA: 129.42